1h-Indazole-6-carboxamide,5-(4-fluorophenoxy)-1-(2-methylpropyl)-n-[2-[(phenylmethyl)amino]ethyl]-

• Molecular Formula: C27H29FN4O2
• Molecular Weight: 460.5 g/mol
• IUPAC Name: N-[2-(benzylamino)ethyl]-5-(4-fluorophenoxy)-1-(2-methylpropyl)indazole-6-carboxamide
• InChI: InChI=1S/C27H29FN4O2/c1-19(2)18-32-25-15-24(27(33)30-13-12-29-16-20-6-4-3-5-7-20)26(14-21(25)17-31-32)34-23-10-8-22(28)9-11-23/h3-11,14-15,17,19,29H,12-13,16,18H2,1-2H3,(H,30,33)
• InChI Key: HSEAWKRMONAOBQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=CC(=C(C=C2C=N1)OC3=CC=C(C=C3)F)C(=O)NCCNCC4=CC=CC=C4

Description

1h-Indazole-6-carboxamide,5-(4-fluorophenoxy)-1-(2-methylpropyl)-n-[2-[(phenylmethyl)amino]ethyl]- is a useful research compound. Its molecular formula is C27H29FN4O2 and its molecular weight is 460.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-(4-fluorophenoxy)-1-isobutyl-1H-indazole-6-carboxylic acid (compound 10g, prepared as described in Example 46) in THF was treated with carbonyldiimidazole (1.2 equivalents) at room temperature under nitrogen atmosphere. After stirring at for 18 hours, the reaction was treated with N1-benzyl-ethane-1,2-diamine (1 equivalent). After an additional 18 hours, the solvent was allowed to slowly evaporate and the residue was purified in a Sep Pak cartridge eluting with a gradient of 100% CH2Cl2 to MeOH/CH2Cl2 to provide compound 11g-5 as an oil in 100% yield.